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Compound of Interest

Compound Name: C.I. Acid violet 80

Cat. No.: B1172404 Get Quote

A Note on Nomenclature: Initial searches for "C.I. Acid Violet 80" did not yield a specific dye

with this designation. However, extensive research consistently points to a probable

misidentification with C.I. Direct Violet 80. This guide will, therefore, focus on the technical

specifications and potential procurement of C.I. Direct Violet 80 for laboratory applications,

while acknowledging the ambiguity of the original query. It is crucial for researchers to verify the

chemical identity and suitability of any procured substance for their specific experimental

needs.

Core Technical Data
For researchers and scientists, precise chemical and physical data are paramount. The

following table summarizes the key technical specifications for C.I. Direct Violet 80.
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Property Value

C.I. Name C.I. Direct Violet 80

C.I. Number 25420

CAS Number 6858-97-5[1]

Molecular Formula C₅₁H₃₈N₈Na₄O₁₇S₂[1]

Molecular Weight 1190.98 g/mol [1]

Chemical Class Double Azo

Appearance Blue-purple to red-light blue powder

Solubility
Soluble in water (purple solution), slightly

soluble in alcohol.[1]

Potential Suppliers for Laboratory Consideration
While C.I. Direct Violet 80 is primarily an industrial dye, researchers may be able to procure it

from chemical suppliers who cater to a broad range of industries. It is imperative to request a

Certificate of Analysis (CoA) to ensure the purity and identity of the substance meet the

requirements of the intended laboratory use. The following are examples of chemical suppliers,

though none are guaranteed to stock "laboratory grade" C.I. Direct Violet 80:

Industrial Dye Manufacturers: Companies specializing in textile and paper dyes may be a

source. Direct inquiry regarding the availability of small, high-purity batches is

recommended.

Chemical Marketplaces: Online platforms that connect buyers with a wide array of chemical

manufacturers may list suppliers of C.I. Direct Violet 80.

Workflow for Chemical Procurement:

The following diagram illustrates a typical workflow for sourcing and verifying a chemical for

laboratory research.
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Chemical Procurement Workflow
Identify Chemical of Interest
(e.g., C.I. Direct Violet 80)

Search for Suppliers
(Databases, Manufacturer Websites)

Request Technical Documents
(SDS, CoA)

Evaluate Supplier and Product
(Purity, Batch Consistency)

Procure Small Sample for Testing

Validate in Laboratory Application

Approve for Research Use

Click to download full resolution via product page

Caption: A flowchart outlining the steps for procuring and validating a chemical for research

purposes.
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The primary documented applications of C.I. Direct Violet 80 are in the dyeing of textiles (such

as cotton), paper, and leather.[2] There is a lack of published, peer-reviewed literature detailing

its use in specific laboratory protocols for biological research, such as staining or as a

fluorescent marker.

Logical Relationship for Substance Identification:

For researchers encountering an ambiguously named substance, the following logical diagram

outlines a process for identification.
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Substance Identification Logic

Initial Substance Name
(e.g., 'C.I. Acid Violet 80')

Search Chemical Databases
(CAS, PubChem, etc.)

Exact Match Found?

No Exact Match

No

Verify with Supplier and
Analytical Data (CoA)

Yes
Analyze Synonyms and

Similar Names

Identify Most Probable Candidate
(e.g., 'C.I. Direct Violet 80')

Click to download full resolution via product page

Caption: A decision-making diagram for identifying a substance with an ambiguous or

potentially incorrect name.
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Safety and Handling
As with any chemical, proper safety precautions are essential. Researchers should always

consult the Safety Data Sheet (SDS) provided by the supplier. General handling guidelines

include:

Use in a well-ventilated area or with local exhaust ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

In conclusion, while "C.I. Acid Violet 80" appears to be a misnomer, "C.I. Direct Violet 80" is a

well-characterized dye. Researchers intending to use this substance for laboratory purposes

should proceed with careful verification of its identity and purity to ensure the integrity of their

experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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